Cas no 16368-97-1 (Bis(2-ethylhexyl) phenyl phosphate)

Bis(2-ethylhexyl) phenyl phosphate Properties

Names and Identifiers

• Phosphoric acid,bis(2-ethylhexyl) phenyl ester
• Bis(2-ethylhexyl) phenyl phosphate
• AI3-16977
• BRN 2012463
• DAFF
• DEPP
• Di(2-ethylhexyl)phenyl phosphate
• Einecs 240-424-5
• PHENYLDI(2-ETHYLHEXYL)PHOSPHATE
• O,O-bis(2-ethylhexyl)-O-phenyl phosphate
• Phosphoric acid, bis(2-ethylhexyl) phenyl ester
• Bis(2-ethylhexyl)phenyl phosphate
• Phosphoric acid, bis(2-ethylhexyl)phenyl ester
• Phosphoric acid bis(2-ethylhexyl)phenyl ester
• AKOS037645593
• SCHEMBL124717
• DTXSID6051770
• Bis(2-ethylhexyl)phenylphosphate
• NS00020155
• AS-61644
• 4-06-00-00712 (Beilstein Handbook Reference)
• D93135
• bis-(2-ethylhexyl)-phenyl phosphate
• 16368-97-1
• DI(2-ETHYLHEXYL)PHENYLPHOSPHATE
• EINECS 240-424-5
• DB-229999
• DTXCID5030325
• ZXZYMQCBRZBVIC-UHFFFAOYSA-N
• bis(2-ethylhexyl)phenyl phosphate
• di(2-ethylhexyl)phenyl phosphate
• Daff
• Ai3-16977
• Brn 2012463
• bis(2-ethylhexyl) phenyl phosphate
• +Expand

• MDL： MFCD01705702
• InChIKey： ZXZYMQCBRZBVIC-UHFFFAOYSA-N
• Inchi： 1S/C22H39O4P/c1-5-9-14-20(7-3)18-24-27(23,26-22-16-12-11-13-17-22)25-19-21(8-4)15-10-6-2/h11-13,16-17,20-21H,5-10,14-15,18-19H2,1-4H3
• SMILES： P(=O)(OC1C([H])=C([H])C([H])=C([H])C=1[H])(OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2012463

Computed Properties

• Exact Mass: 398.25877
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 398.25859672g/mol
• Heavy Atom Count: 27
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 44.76